Sphingosyl PE (d18:1)

Mast cell biology Allergy and inflammation Sphingolipid signaling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H43N2O5P
Molecular Weight 422.5 g/mol
Cat. No. B15544948
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameSphingosyl PE (d18:1)
Molecular FormulaC20H43N2O5P
Molecular Weight422.5 g/mol
Structural Identifiers
InChIInChI=1S/C20H43N2O5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(23)19(22)18-27-28(24,25)26-17-16-21/h14-15,19-20,23H,2-13,16-18,21-22H2,1H3,(H,24,25)/b15-14+/t19-,20+/m0/s1
InChIKeyBPQSOCLDFWBDKN-PPQGUHKJSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Sphingosyl PE (d18:1) Procurement & Differentiation


Sphingosyl PE (d18:1), also known as D-erythro-sphingosyl phosphoethanolamine (CAS 90850-31-0), is a lysosphingophospholipid comprising an 18-carbon sphingoid base (d18:1) with a trans-double bond at the 4,5-position and a phosphoethanolamine headgroup . Structurally analogous to sphingosylphosphorylcholine (SPC) but with ethanolamine replacing the choline headgroup, this compound serves both as a biosynthetic precursor to ceramide phosphoethanolamine (CPE) and as a potential signaling mediator . Identified endogenously in normal blood plasma, it is implicated in cellular processes including calcium mobilization, cell division regulation, and apoptosis modulation [1]. The precise d18:1 sphingoid base configuration distinguishes this compound from saturated sphinganine-based analogs and influences its interaction with lipid-binding proteins and membrane domains [2].

Endogenous lysosphingophospholipid member; reported in human plasma
Defined d18:1 sphingoid base, D-erythro configuration, phosphoethanolamine headgroup
Reported application as negative control in mast cell degranulation assays
Relevant to invertebrate membrane models, Drosophila lipidomics, and membrane domain studies

Sphingosyl PE (d18:1) Non-Interchangeability in Assays


Despite superficial structural homology among lysosphingophospholipids, Sphingosyl PE (d18:1) exhibits a distinct functional profile that precludes simple substitution with sphingosylphosphorylcholine (SPC) or sphingosine-1-phosphate (S1P) in experimental systems. The ethanolamine headgroup confers different receptor interaction properties compared to choline-based analogs [1]. In RBL-2H3 mast cells, S1P and SPC induce robust β-hexosaminidase release as a measure of degranulation, whereas Sphingosyl PE (d18:1) shows no detectable activity in this pathway, indicating divergent signaling outcomes despite similar core structures [2]. Furthermore, in membrane biophysics studies, ceramide phosphoethanolamine—the acylated derivative of Sphingosyl PE—fails to form ordered cholesterol-enriched domains, a behavior that contrasts sharply with sphingomyelin and has implications for membrane raft studies and lipid formulation experiments [3]. These functional and biophysical divergences underscore that headgroup identity, not merely sphingoid base presence, determines biological and material outcomes.

Headgroup identity
Sphingosyl PE (d18:1) – ethanolamine headgroup
vs. SPC – choline headgroup; receptor interaction profiles may differ
Degranulation signaling
No detectable β-hexosaminidase release in RBL-2H3 cells
vs. S1P/SPC – induce robust degranulation; divergent pathway activation
Cholesterol domain formation
CPE (acylated Sphingosyl PE) fails to form ordered cholesterol-enriched domains
vs. sphingomyelin – essential for raft-like ordered phases; headgroup methyl groups critical

Sphingosyl PE (d18:1) Quantitative Differentiation Evidence


Mast Cell Degranulation Activity vs S1P and SPC

In a direct head-to-head comparison using RBL-2H3 mast cells, Sphingosyl PE (d18:1) fails to induce β-hexosaminidase release, a key marker of mast cell degranulation. In contrast, sphingosine-1-phosphate (S1P) and sphingosylphosphorylcholine (SPC) both stimulate robust degranulation under identical experimental conditions, indicating that the ethanolamine headgroup of Sphingosyl PE (d18:1) abrogates activity in this physiologically relevant pathway [1]. S1P and SPC also induce rapid and sustained increases in intracellular free calcium concentration ([Ca2+]i), whereas Sphingosyl PE (d18:1) does not produce comparable calcium mobilization in this cellular context [1].

Mast cell degranulation
Head-to-head
No detectable β-hexosaminidase release; S1P/SPC induce robust degranulation
Divergent signaling outcome in mast cell assays
RBL-2H3 cells; enzymatic readout
Mast cell biology Allergy and inflammation Sphingolipid signaling

Cholesterol Domain Exclusion by CPE vs Sphingomyelin

The acylated derivative of Sphingosyl PE (d18:1)—N-palmitoyl ceramide phosphoethanolamine (PCPE)—was directly compared to D-erythro-N-palmitoyl-sphingomyelin (PSM) in membrane monolayer and bilayer systems. At 22°C, PCPE exhibited a mean molecular area of 68 ± 2 Ų in monolayers at a surface pressure of 30 mN/m, which is significantly larger than the molecular area of PSM under identical conditions [1]. More critically, PCPE fails to form ordered, cholesterol-enriched membrane domains—a hallmark property of sphingomyelin that underlies lipid raft formation. This difference is attributed to the absence of the three methyl groups on the phosphocholine headgroup, which are present in sphingomyelin and essential for stabilizing cholesterol interactions [1].

Cholesterol domain exclusion
Reported
PCPE molecular area 68 ± 2 Ų; no ordered cholesterol domain formation
Excludes raft-like ordered domains
Langmuir monolayers, 22°C, 30 mN/m
Membrane biophysics Lipid rafts Lipid formulation

Internal Standard for Plasma Polar Lipid Quantitation

A validated UHPLC-MS/MS method for quantitative analysis of polar lipid classes in human plasma, erythrocytes, and lipoprotein fractions employs Sphingosyl PE (d17:1/12:0) as an internal standard. This non-endogenous analog of Sphingosyl PE (d18:1) enables accurate quantitation of endogenous phosphatidylethanolamines (PE) and other polar lipids with a chromatographic run time of 13 minutes using an aqueous ammonium acetate–methanol–acetonitrile gradient [1]. The method achieves reproducible quantitation of polar lipid classes across biological matrices, with the Sphingosyl PE-based internal standard providing a critical reference for normalization and recovery correction [1].

Internal standard for lipidomics
Method context
Sphingosyl PE (d17:1/12:0) used as ISTD in UHPLC-MS/MS; 13-min gradient
Supports polar lipid quantitation
Human plasma research matrices
Lipidomics Analytical chemistry Clinical lipid profiling

Principal Membrane Sphingolipid in Invertebrate Models

Ceramide phosphoethanolamine (CPE), the N-acylated derivative of Sphingosyl PE (d18:1), constitutes the principal membrane sphingolipid in invertebrates including Drosophila melanogaster, which completely lacks sphingomyelin [1]. In Drosophila, CPE accounts for the majority of sphingolipid content in cellular membranes, whereas in mammalian cells, CPE is present only in trace amounts (typically <1% of total sphingolipids) [1]. This species-level divergence means that sphingomyelin-dependent membrane processes in mammals are fulfilled by CPE-dependent mechanisms in Drosophila, making Sphingosyl PE and its acylated derivatives essential tools for accurately modeling invertebrate membrane biology [1].

Invertebrate principal sphingolipid
Class-level
CPE is principal membrane sphingolipid in Drosophila; trace in mammals
Invertebrate model relevance
Species-specific lipid composition
Invertebrate biology Drosophila melanogaster Model organism studies

Lot-to-Lot Consistency in Phosphoethanolamine Standards

Documented quality control testing of lysophosphatidylethanolamine reference standards has revealed batch-to-batch variability where new lots fail to meet acceptance criteria when compared against previous lots [1]. In a reported QC incident, a newly received batch of lysophosphatidylethanolamine (LPE) reference standard failed the required lot-to-lot comparison test, with the ratio between new and old batches falling outside specified acceptance limits [1]. This documented variability in phosphoethanolamine-containing lipid standards, while a class-level observation, underscores the necessity of verifying Sphingosyl PE (d18:1) lot consistency through vendor-provided certificates of analysis that specify purity assessment method (e.g., ≥98% by TLC ), exact sphingoid base configuration (d18:1), and stereochemistry (D-erythro).

Lot-to-lot consistency
Data to verify
Documented LPE batch failure; Sphingosyl PE purity ≥98% TLC
Lot consistency verification advised
Class-level inference; vendor CoA review
Quality control Reference standard management Analytical method validation

Sphingosyl PE (d18:1) Research Applications


Invertebrate Membrane Reconstitution and Drosophila Lipidomics

Sphingosyl PE (d18:1) and its N-acylated derivative ceramide phosphoethanolamine (CPE) are essential standards for laboratories studying invertebrate model organisms, particularly Drosophila melanogaster. Since CPE constitutes the principal membrane sphingolipid in Drosophila—functionally replacing sphingomyelin, which is absent in these organisms—accurate lipidomic profiling of Drosophila tissues requires Sphingosyl PE-derived standards for identification and quantitation [1]. Reconstitution of physiologically relevant invertebrate membrane compositions for in vitro studies of protein-lipid interactions, toxin mechanisms, or membrane domain formation similarly depends on inclusion of CPE species derived from Sphingosyl PE (d18:1) acylation [1].

Negative Control for Mast Cell Degranulation Assays

In assays designed to measure mast cell degranulation, S1P receptor-mediated calcium mobilization, or related signaling pathways, Sphingosyl PE (d18:1) serves as a critical negative control compound. Unlike S1P and SPC, which induce robust β-hexosaminidase release and calcium flux in RBL-2H3 mast cells, Sphingosyl PE (d18:1) shows no detectable activity in these readouts [2]. Inclusion of Sphingosyl PE (d18:1) as a control enables investigators to verify that observed responses are specific to S1P receptor agonism rather than non-specific lysosphingolipid effects, a crucial distinction for target validation studies [2].

Cholesterol-Enriched Domain Exclusion Studies

Investigators studying membrane domain formation, lipid raft assembly, or cholesterol-lipid interactions should utilize Sphingosyl PE-derived lipids (e.g., PCPE) when the experimental objective is to systematically exclude ordered cholesterol-enriched domains. Quantitative monolayer studies demonstrate that PCPE occupies a larger molecular area (68 ± 2 Ų) than sphingomyelin and fails to support cholesterol-induced domain formation, a property attributed to the ethanolamine headgroup's lack of methyl groups [3]. This makes Sphingosyl PE and its acylated derivatives valuable tools for creating cholesterol-containing membranes that lack raft-like ordered phases, enabling dissection of raft-dependent versus raft-independent membrane processes [3].

Internal Standardization for Clinical Plasma Lipidomics

For laboratories implementing validated UHPLC-MS/MS methods for quantitative analysis of polar lipids in human plasma, erythrocytes, or lipoprotein fractions, Sphingosyl PE derivatives (specifically d17:1/12:0) are established internal standards enabling accurate quantitation of endogenous phosphatidylethanolamines and related polar lipid classes. The method achieves reproducible separation and detection within a 13-minute gradient, with the Sphingosyl PE internal standard providing essential correction for extraction recovery and ionization efficiency [4]. Procurement of these standards from vendors with documented purity and structural confirmation is critical for method compliance and data reproducibility in clinical lipidomics workflows [4].

Application
Selection Property
Validation Focus
Invertebrate membrane reconstitution and Drosophila lipidomics
Sphingolipid standard for invertebrate models
Species-specific lipid composition verification
Negative control for mast cell degranulation assays
Differential signaling control compound
S1P receptor pathway specificity
Cholesterol-enriched domain exclusion studies
Cholesterol domain-exclusion tool
Raft-independent membrane process confirmation
Internal standardization for research lipidomics
ISTD for polar lipid quantitation
Extraction recovery and ionization correction in human plasma research matrices

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
Explore Hub


Quote Request

Request a Quote for Sphingosyl PE (d18:1)

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.